Cas no 1805372-10-4 (Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805372-10-4
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4867971
• Update Time: 2025-10-29

Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-9(17)4-6-3-7(11(14)15)10(12)16-8(6)5-13/h3,11H,2,4-5H2,1H3
• InChI Key： HWXHXSOJMITAMP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(CCl)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805372-10-4): An Overview

Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805372-10-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo, chloromethyl, and difluoromethyl substituents, offers a wide range of potential applications in the development of novel therapeutic agents.

The chemical structure of Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate is particularly noteworthy for its versatility in synthetic chemistry. The presence of multiple functional groups allows for a variety of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of such multifunctional compounds in the design of drugs with improved pharmacological properties and reduced side effects.

In the context of medicinal chemistry, Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate has shown promise as a lead compound for the development of new drugs targeting various diseases. The bromo and chloromethyl groups provide opportunities for further functionalization, while the difluoromethyl group can enhance the compound's metabolic stability and bioavailability. These properties are crucial for optimizing drug candidates during the early stages of drug discovery.

Recent research findings have demonstrated the potential of Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate in several therapeutic areas. For instance, studies have explored its use as an inhibitor of specific enzymes involved in cancer progression, such as kinases and proteases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it an attractive candidate for cancer therapy.

Beyond cancer research, Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate has also been investigated for its potential in treating neurological disorders. The unique combination of functional groups may enable the compound to cross the blood-brain barrier more effectively, facilitating its use in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown promising results in animal models, suggesting that further research is warranted.

The synthesis of Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps include the introduction of the bromo and chloromethyl groups through selective substitution reactions, followed by the addition of the difluoromethyl group via fluorination methods. These synthetic pathways are well-documented in the literature and can be adapted to meet specific requirements in industrial settings.

From a pharmacological perspective, Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate exhibits favorable properties that make it suitable for drug development. Its solubility, stability, and bioavailability have been extensively studied, with results indicating that it can be formulated into various dosage forms, including tablets, capsules, and injectable solutions. These formulations are essential for ensuring consistent drug delivery and patient compliance.

In conclusion, Ethyl 2-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805372-10-4) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile functional groups offer numerous opportunities for further exploration and development. As research continues to advance, this compound is likely to play a crucial role in the discovery and design of new therapeutic agents that address unmet medical needs.